Nav1.7
  • AM-2099
    AM-2099
    • Cat. No.:
    • B605369
    • CAS No.:
    • Molecular Formula:
    • C19H13F3N4O3S2
    • Molecular Weight:
    • 466.5 g/mol
    Description
    AM-2099 is a potent and selective NaV1.7 Inhibitor (hNav1.7 IC50 = 0.16 uM;  hNav1.5 IC50 > 30 uM;  Papp = 31 x 10 (-6)cm/s;  Rat IV CL (b/h/kg) \= 0.54;  cLogD = 2.1). AM-2099 demonstrated a...
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  • GNE-131
    GNE-131
    • Cat. No.:
    • B607675
    • CAS No.:
    • 1629063-81-5
    • Molecular Formula:
    • C23H30N4O3S
    • Molecular Weight:
    • 442.58
    Description
    GNE-131 is a Potent and Selective hNaV1.7 Inhibitor (Na V1.7 IC50 = 3 nM) for the Treatment of Pain. GNE-131 showed excellent potency, good in vitro metabolic stability, and low in vivo clearance in mouse, rat ...
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  • PF-06456384
    PF-06456384
    • Cat. No.:
    • B609987
    • CAS No.:
    • 1834610-73-9
    • Molecular Formula:
    • C35H32F3N7O3S2
    • Molecular Weight:
    • 719.8022
    Description
    PF-06456384 is a highly potent and selective NaV1.7 inhibitor (IC50 NaV1.7 = 0.01 nM). PF-06456384 ultimately showed a lack of preclinical efficacy in a mouse formalin pain model and was not progressed further....
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  • PF-06456384 trihydrochloride
    PF-06456384 trihydrochloride
    • Cat. No.:
    • B609988
    • CAS No.:
    • Molecular Formula:
    • C35H35Cl3F3N7O3S2
    • Molecular Weight:
    • 829.2 g/mol
    Description
    PF-06456384 trihydrochloride is a highly potent and selective inhibitor against voltage-gated sodium channel NaV1.7 (SCN9A;  IC50 = 0.01, <0.1, 75 nM against human, mouse, rat Nav1.7, respectively, by conve...
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  • PF-05186462
    PF-05186462
    • Cat. No.:
    • B3181772
    • CAS No.:
    • 1235406-03-7
    • Molecular Formula:
    • C19H10ClF4N5O3S2
    • Molecular Weight:
    • 531.9 g/mol
    Description
    PF-05186462 is a useful research compound. Its molecular formula is C19H10ClF4N5O3S2 and its molecular weight is 531.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-05186462 suitable fo...
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  • PF-06456384 trihydrochloride
    PF-06456384 trihydrochloride
    • Cat. No.:
    • B15585213
    • CAS No.:
    • Molecular Formula:
    • C35H35Cl3F3N7O3S2
    • Molecular Weight:
    • 829.2 g/mol
    Description
    PF-06456384 trihydrochloride is a useful research compound. Its molecular formula is C35H35Cl3F3N7O3S2 and its molecular weight is 829.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06...
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  • PF-06456384
    PF-06456384
    • Cat. No.:
    • B15587130
    • CAS No.:
    • Molecular Formula:
    • C35H32F3N7O3S2
    • Molecular Weight:
    • 719.8 g/mol
    Description
    PF-06456384 is a useful research compound. Its molecular formula is C35H32F3N7O3S2 and its molecular weight is 719.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06456384 suitable for ...
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  • AMG8380
    AMG8380
    • Cat. No.:
    • B15587400
    • CAS No.:
    • Molecular Formula:
    • C25H16ClF2N3O5S
    • Molecular Weight:
    • 543.9 g/mol
    Description
    AMG8380 is a useful research compound. Its molecular formula is C25H16ClF2N3O5S and its molecular weight is 543.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AMG8380 suitable for many re...
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  • GX-674
    GX-674
    • Cat. No.:
    • B15587529
    • CAS No.:
    • Molecular Formula:
    • C21H13ClF2N6O3S2
    • Molecular Weight:
    • 534.9 g/mol
    Description
    GX-674 is a useful research compound. Its molecular formula is C21H13ClF2N6O3S2 and its molecular weight is 534.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GX-674 suitable for many res...
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  • TC-N 1752
    TC-N 1752
    • Cat. No.:
    • B15588173
    • CAS No.:
    • Molecular Formula:
    • C25H27F3N6O3
    • Molecular Weight:
    • 516.5 g/mol
    Description
    a Nav1.1 inhibitor;  structure in first source
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